
SNAP 94847 Hydrochloride Technical Support
Center

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of SNAP 94847
hydrochloride.

Troubleshooting Guides
Researchers may occasionally encounter challenges with the dissolution of SNAP 94847
hydrochloride. This guide offers solutions to common solubility issues.

Solubility Data Summary
The solubility of SNAP 94847 hydrochloride can vary depending on the solvent and

conditions. The following table summarizes its solubility in common laboratory solvents.
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Solvent Concentration Method/Notes

DMSO ≥ 96 mg/mL (186.4 mM)[1]

Use of fresh, moisture-free

DMSO is recommended as

absorbed moisture can reduce

solubility[1]. Sonication may be

required[2][3][4].

Ethanol Soluble to 100 mM[5] -

Water < 0.1 mg/mL[2]

Considered insoluble; may

require ultrasonication,

warming, or heating to 60°C

with limited success[2].

In Vivo Formulation 1 ≥ 2.08 mg/mL (4.04 mM)[2]

10% DMSO >> 40% PEG300

>> 5% Tween-80 >> 45%

saline. Solvents should be

added sequentially[2][3].

In Vivo Formulation 2 ≥ 2.08 mg/mL (4.04 mM)[2]
10% DMSO >> 90% (20%

SBE-β-CD in saline)[2].

In Vivo Formulation 3 ≥ 2.08 mg/mL (4.04 mM)[2]
10% DMSO >> 90% corn

oil[2].

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO
This protocol provides a step-by-step method for dissolving SNAP 94847 hydrochloride in

DMSO.

Materials:

SNAP 94847 hydrochloride powder

Anhydrous DMSO

Sterile, conical-bottom tube
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Vortex mixer

Water bath sonicator

Procedure:

Weigh the Compound: Accurately weigh the desired amount of SNAP 94847 hydrochloride
powder and transfer it to a sterile conical-bottom tube.

Add Solvent: Add the calculated volume of anhydrous DMSO to achieve a 10 mM

concentration.

Initial Mixing: Briefly vortex the solution to disperse the powder.

Sonication: Place the tube in a water bath sonicator. Sonicate the solution for 10-15 minutes,

or until the compound is fully dissolved. The solution should be clear and free of particulates.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.

Troubleshooting Workflow for Solubility Issues
If you encounter issues with dissolving SNAP 94847 hydrochloride, follow this troubleshooting

workflow.
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Initial Checks

Dissolution Aids

Advanced Solutions

Start: Undissolved Compound

Is the solvent fresh and anhydrous?

Has the compound's purity been confirmed?

Yes

Prepare a fresh solution

No

Vortex thoroughly

Yes

Sonicate for 15-30 minutes

Warm gently (37°C)

Try an alternative solvent (e.g., Ethanol)

Still not dissolved

End: Compound Dissolved

Dissolved

Click to download full resolution via product page

A flowchart for troubleshooting SNAP 94847 hydrochloride solubility issues.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of SNAP 94847
hydrochloride?

A1: DMSO is the most commonly recommended solvent for preparing high-concentration stock

solutions of SNAP 94847 hydrochloride, with solubility reported up to 250 mg/mL (485.41

mM) with the aid of sonication[2][4]. Ethanol is also a viable option, with solubility up to 100

mM[5].

Q2: I've observed precipitation after diluting my DMSO stock solution in an aqueous buffer.

How can I prevent this?

A2: SNAP 94847 hydrochloride has very low solubility in water (< 0.1 mg/mL)[2]. When

diluting a DMSO stock solution into an aqueous buffer, it is crucial to do so gradually while

vortexing to minimize precipitation. The final concentration of DMSO in your aqueous solution

should be kept as low as possible. For in vivo studies, consider using a co-solvent system such

as those listed in the solubility table to improve aqueous compatibility[2][3].

Q3: Is it necessary to heat the solution to dissolve SNAP 94847 hydrochloride?

A3: While sonication is often sufficient to dissolve SNAP 94847 hydrochloride in DMSO,

gentle warming (e.g., to 37°C) can be used as an additional aid if dissolution is slow. For

aqueous solutions, warming to 60°C has been noted, but the compound remains largely

insoluble[2].

Q4: How should I store my SNAP 94847 hydrochloride stock solution?

A4: For long-term storage, stock solutions of SNAP 94847 hydrochloride in DMSO should be

stored at -80°C for up to a year, or at -20°C for up to one month[2]. The powder form should be

stored desiccated at room temperature[5] or at 4°C, sealed and away from moisture[2].

Q5: What is the biological activity of SNAP 94847 hydrochloride?

A5: SNAP 94847 hydrochloride is a potent and selective antagonist of the melanin-

concentrating hormone receptor 1 (MCH1), with a Ki of 2.2 nM and a KD of 530 pM[2][5]. It

exhibits high selectivity over other receptors like α1A and D2[5]. In vivo, it has been shown to
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increase neurogenesis, decrease food-reinforced operant responding, and exhibit anxiolytic

activity[5].

Signaling Pathway Overview
SNAP 94847 hydrochloride acts as an antagonist at the MCH1 receptor, a G protein-coupled

receptor (GPCR). The following diagram illustrates its mechanism of action.

Cell Membrane Intracellular Signaling

MCH1 Receptor G Protein Activation
MCH (Agonist) Binds & Activates

SNAP 94847
(Antagonist)

Binds & Blocks

Downstream Effects
(e.g., Ca2+ mobilization)

Click to download full resolution via product page

Mechanism of action of SNAP 94847 hydrochloride at the MCH1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-solubility-
issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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